Cas no 63069-06-7 ( )

  structure
  structure
Product Name: 
CAS No:63069-06-7
MF:C6H11NO5
MW:177.155242204666
CID:958649
PubChem ID:314107
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-hydroxyhexanedioic acid
    • SCHEMBL8746959
    • 63069-06-7
    • DTXSID80310710
    • NSC-230435
    • NSC230435
    •  
    • Inchi: 1S/C6H11NO5/c7-5(6(11)12)3(8)1-2-4(9)10/h3,5,8H,1-2,7H2,(H,9,10)(H,11,12)
    • InChI Key: AYIAXWLBJPKQAO-UHFFFAOYSA-N
    • SMILES: OC(C(C(=O)O)N)CCC(=O)O

Computed Properties

  • Exact Mass: 177.06373
  • Monoisotopic Mass: 177.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.1
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 120.85
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